2-(3-(Ethylsulfonyl)benzamido)-4,5-dimethylthiophene-3-carboxamide

• IUPAC Name: 2-[(3-ethylsulfonylbenzoyl)amino]-4,5-dimethylthiophene-3-carboxamide
• InChI: InChI=1S/C16H18N2O4S2/c1-4-24(21,22)12-7-5-6-11(8-12)15(20)18-16-13(14(17)19)9(2)10(3)23-16/h5-8H,4H2,1-3H3,(H2,17,19)(H,18,20)
• InChI Key: FJNCYRKEPRRANG-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=CC=CC(=C1)C(=O)NC2=C(C(=C(S2)C)C)C(=O)N
• Molecular Formula: C16H18N2O4S2
• Molecular Weight: 366.5 g/mol

Description

2-(3-(Ethylsulfonyl)benzamido)-4,5-dimethylthiophene-3-carboxamide, also known as ETSB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. ETSB belongs to the class of thieno[3,2-d]pyrimidine-2,4-diones, which have been found to exhibit a wide range of biological activities.

Scientific Research Applications

Crystal Structure and Molecular Interactions

Research on similar sulfonamide compounds, like N-[4-(Ethylsulfamoyl)phenyl]acetamide, reveals detailed crystal structures and molecular interactions. Such studies highlight the importance of understanding molecular conformations and interactions for designing materials with specific properties (Jeveria Rehman et al., 2011).

Polymer Synthesis

Studies on the synthesis and characterization of polyamides and poly(amide-imide)s derived from related compounds indicate potential applications in creating new materials with desirable thermal and solubility properties (A. Saxena et al., 2003).

Heterocyclic Chemistry

Research involving the reactions of benzamido-dihydro-thiophene and furancarbonitriles with cyanomethylene compounds suggests applications in the field of heterocyclic chemistry, which is crucial for developing pharmaceuticals and agrochemicals (K. Yamagata et al., 1994).

Metal–Organic Frameworks (MOFs)

The development of carboxylate-assisted acylamide metal–organic frameworks demonstrates the utility of similar compounds in constructing MOFs, which have applications in gas storage, separation, and catalysis (Gong-ming Sun et al., 2012).

Antibacterial and Antifungal Activities

Research on thiophene-3-carboxamide derivatives reveals their potential antibacterial and antifungal activities, suggesting applications in developing new antimicrobial agents (Vasu et al., 2003).

Safety And Hazards

The safety data sheet for similar compounds suggests that they can be harmful if swallowed. It is always recommended to handle chemical compounds with appropriate safety measures.